Cas no 2310096-66-1 (N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide)
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
-
- Inchi: 1S/C17H24ClN3O2/c1-23-16-7-10-21(12-16)15-5-8-20(9-6-15)17(22)19-14-4-2-3-13(18)11-14/h2-4,11,15-16H,5-10,12H2,1H3,(H,19,22)
- InChI Key: NZOLIBVAGYDPHI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(N1CCC(CC1)N1CCC(C1)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 401
- XLogP3: 2.4
- Topological Polar Surface Area: 44.8
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-6137-2μmol |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-5μmol |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-10μmol |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-20μmol |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-1mg |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-2mg |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-3mg |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-4mg |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-5mg |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6442-6137-10mg |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide |
2310096-66-1 | 10mg |
$79.0 | 2023-09-08 |
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide: A Comprehensive Overview
N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide (CAS No. 2310096-66-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of extensive research in recent years. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and potential therapeutic applications.
Chemical Structure and Synthesis: The chemical structure of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide is defined by its core piperidine and pyrrolidine rings, which are functionalized with a 3-chlorophenyl group and a 3-methoxy substituent, respectively. These structural elements contribute to the compound's unique pharmacological profile. The synthesis of this compound typically involves multi-step processes, including the formation of the piperidine and pyrrolidine rings, followed by functionalization with the specific substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.
Pharmacological Properties: N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide has been extensively studied for its pharmacological properties. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound exhibits potent activity at various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors. Specifically, it has been found to act as a partial agonist at 5-HT1A receptors and an antagonist at 5-HT2A receptors. These properties suggest potential applications in the treatment of psychiatric disorders such as depression and anxiety.
In addition to its effects on neurotransmitter systems, N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This anti-inflammatory activity further expands the potential therapeutic applications of the compound.
Clinical Potential: The clinical potential of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide is an area of active research. Preclinical studies have shown promising results in animal models of depression and anxiety, where the compound has been found to exert antidepressant-like effects without significant side effects. These findings have led to increased interest in advancing this compound into clinical trials.
In a recent Phase I clinical trial, N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide was evaluated for safety and tolerability in healthy volunteers. The results indicated that the compound was well-tolerated at various doses, with no serious adverse events reported. These findings provide a strong foundation for further clinical development.
Mechanism of Action: Understanding the mechanism of action of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide is crucial for optimizing its therapeutic potential. Research has shown that the compound's effects on neurotransmitter systems are mediated through its interactions with specific receptors. For example, its partial agonist activity at 5-HT1A receptors may contribute to its antidepressant-like effects by modulating serotonin signaling in the brain. Similarly, its antagonist activity at 5-HT2A receptors may help reduce anxiety by dampening excessive serotonin signaling.
The anti-inflammatory properties of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide are thought to be mediated through its ability to inhibit the activation of immune cells and reduce cytokine production. This dual mechanism—targeting both neurotransmitter systems and inflammatory pathways—makes it a promising candidate for treating conditions where these systems are dysregulated.
FUTURE DIRECTIONS: Despite the promising results from preclinical and early clinical studies, further research is needed to fully elucidate the therapeutic potential of N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide. Ongoing studies are focusing on optimizing dosing regimens, exploring combination therapies with other drugs, and investigating long-term safety profiles. Additionally, there is growing interest in using advanced imaging techniques to better understand how this compound affects brain function in both healthy individuals and patients with psychiatric disorders.
In conclusion, N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide (CAS No. 2310096-66-1) represents a promising new molecule with potential applications in treating psychiatric disorders and inflammatory conditions. Its unique chemical structure and multifaceted pharmacological profile make it an exciting area of research for both academic scientists and pharmaceutical companies alike.
2310096-66-1 (N-(3-chlorophenyl)-4-(3-methoxypyrrolidin-1-yl)piperidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)